Cas no 43053-62-9 (Umckalin)

• Product Name: Umckalin
• CAS No: 43053-62-9
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• MDL: MFCD16036238
• CID: 1123981
• PubChem ID: 329757632
• Update Time: 2025-04-20

Umckalin Chemical and Physical Properties

Names and Identifiers

• Umckalin
• 7-Hydroxy-5,6-dimethoxycoumarin
• 5-Methoxyscopoletin
• UMCKALIN(SH)
• 5-Methoxyscopoletin,7-Hydroxy-5,6-dimethoxy-2H-1-benzopyran-2-one,7-Hydroxy-5
• 7-Hydroxy-5,6-dimethoxy-2H-1-benzopyran-2-one
• 7-hydroxy-5,6-dimethoxy-chromen-2-one
• 7-Hydroxy 5,6-dimethoxycoumarin
• Umckalin, HPLC Grade
• FT-0645057
• MFCD16036238
• NBS6Y7MTS8
• DTXSID80195665
• 7-hydroxy-5,6-dimethoxy-2H-chromen-2-one
• CS-0148959
• HY-N8712
• Umckalin, analytical standard
• SCHEMBL21623725
• 2H-1-Benzopyran-2-one, 7-hydroxy-5,6-dimethoxy-
• AKOS040760039
• 7-hydroxy-5,6-dimethoxychromen-2-one
• 43053-62-9
• 2H-1-Benzopyran-2-one, 7-hydroxy-5,6-dimethoxy-; 7-Hydroxy-5,6-dimethoxy-2H-1-benzopyran-2-one; Umckalin
• DS-017096
• DVBPETFXQYSHLJ-UHFFFAOYSA-N
• DTXCID20118156

• MDL： MFCD16036238
• Inchi： 1S/C11H10O5/c1-14-10-6-3-4-9(13)16-8(6)5-7(12)11(10)15-2/h3-5,12H,1-2H3
• InChI Key： DVBPETFXQYSHLJ-UHFFFAOYSA-N
• SMILES： O1C(C=CC2=C1C=C(C(=C2OC)OC)O)=O

Computed Properties

• Exact Mass: 222.05300
• Monoisotopic Mass: 222.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.358±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 147-148.5 ºC (water , methanol )
• Solubility: Slightly soluble (4.9 g/l) (25 º C),
• PSA: 68.90000
• LogP: 1.51580

Umckalin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins